Cas no 57980-40-2 (4-(5-methyl-1H-1,2,4-triazol-3-yl)pyridine)

4-(5-Methyl-1H-1,2,4-triazol-3-yl)pyridine is a heterocyclic compound featuring a pyridine ring linked to a 5-methyl-1,2,4-triazole moiety. This structure imparts versatility in coordination chemistry and pharmaceutical applications, serving as a key intermediate or ligand in metal-organic frameworks (MOFs) and bioactive molecule synthesis. Its nitrogen-rich scaffold enhances binding affinity to transition metals, making it valuable in catalysis and material science. The compound's stability and moderate solubility in polar solvents facilitate its use in synthetic workflows. Its potential as a pharmacophore in medicinal chemistry arises from the triazole-pyridine hybrid, which is often explored for antimicrobial or antitumor activity.
4-(5-methyl-1H-1,2,4-triazol-3-yl)pyridine structure
57980-40-2 structure
Product Name:4-(5-methyl-1H-1,2,4-triazol-3-yl)pyridine
CAS No:57980-40-2
MF:C8H8N4
MW:160.17592048645
CID:343602
PubChem ID:13500899
Update Time:2025-10-29

4-(5-methyl-1H-1,2,4-triazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 4-(5-methyl-1H-1,2,4-triazol-3-yl)-
    • 4-(5-methyl-1H-1,2,4-triazol-3-yl)pyridine
    • LLLBQENISPVKJN-UHFFFAOYSA-N
    • F3374-0886
    • DTXSID40542338
    • 57980-40-2
    • AKOS002337139
    • AKOS005671941
    • CHEMBL70179
    • 5-methyl-3-(pyridin-4-yl)-1 h -1,2,4-triazole
    • SCHEMBL420012
    • Inchi: 1S/C8H8N4/c1-6-10-8(12-11-6)7-2-4-9-5-3-7/h2-5H,1H3,(H,10,11,12)
    • InChI Key: LLLBQENISPVKJN-UHFFFAOYSA-N
    • SMILES: N1C(C)=NC(C2C=CN=CC=2)=N1

Computed Properties

  • Exact Mass: 160.07504
  • Monoisotopic Mass: 160.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 54.46

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F3374-0886-2μmol
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